4,5-dimethyl-2-[2-(4-methylbenzenesulfonamido)benzamido]thiophene-3-carboxamide

• IUPAC Name: 4,5-dimethyl-2-[[2-[(4-methylphenyl)sulfonylamino]benzoyl]amino]thiophene-3-carboxamide
• InChI: InChI=1S/C21H21N3O4S2/c1-12-8-10-15(11-9-12)30(27,28)24-17-7-5-4-6-16(17)20(26)23-21-18(19(22)25)13(2)14(3)29-21/h4-11,24H,1-3H3,(H2,22,25)(H,23,26)
• InChI Key: VHJDOTUNKLJVPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=C(C(=C(S3)C)C)C(=O)N
• Molecular Formula: C21H21N3O4S2
• Molecular Weight: 443.5 g/mol

Description

Thiophene-based analogs are a significant class of heterocyclic compounds with interesting applications in medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene derivatives are synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S.

Chemical Reactions Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

Thiophene derivatives, including DMTCA, play a crucial role in medicinal chemistry. Researchers have explored their potential as lead molecules due to their diverse therapeutic properties. Some notable applications include:

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Material Science

Thiophenes find applications in material science:

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Corrosion Inhibition

. Their presence helps protect metals and alloys from degradation in aggressive environments.

Biological Assays

DMTCA and related compounds are used in biological assays:

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Pro-Drug Synthesis

DMTCA serves as an intermediate for synthesizing other compounds:

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Nitric Oxide Scavenging

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Mechanism of Action

While the specific mechanism of action for your compound is not available, thiophene-mediated molecules exhibit many pharmacological properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry and academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.